Cas no 139976-21-9 (Benzaldehyde, 2-bromo-6-hydroxy-4-methyl-)

Benzaldehyde, 2-bromo-6-hydroxy-4-methyl-, is a brominated and hydroxylated derivative of benzaldehyde with a methyl substituent at the 4-position. This compound is of interest in organic synthesis due to its multifunctional structure, which allows for selective modifications at the bromo, hydroxyl, and formyl groups. The presence of these reactive sites makes it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. Its crystalline form and moderate stability under standard conditions facilitate handling and storage. The electron-withdrawing and donating effects of the substituents influence its reactivity, enabling precise control in coupling and condensation reactions. Suitable for controlled environments, it requires standard precautions for brominated and phenolic compounds.

Benzaldehyde, 2-bromo-6-hydroxy-4-methyl- structure

139976-21-9 structure

Product Name:Benzaldehyde, 2-bromo-6-hydroxy-4-methyl-

CAS No:139976-21-9

MF:C₈H₇BrO₂

MW:215.043981790543

CID:1283197

PubChem ID:11816736

Update Time:2025-06-10

Benzaldehyde, 2-bromo-6-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 2-bromo-6-hydroxy-4-methyl-
- 2-bromo-6-hydroxy-4-methylbenzaldehyde
- CS-0161308
- AKOS024217677
- DTXSID50473528
- BS-15340
- 139976-21-9
- SCHEMBL12581708
- XH1627
- Inchi： 1S/C8H7BrO2/c1-5-2-7(9)6(4-10)8(11)3-5/h2-4,11H,1H3
- InChI Key： XUZWJSVIUKVGEX-UHFFFAOYSA-N
- SMILES： BrC1=CC(C)=CC(=C1C=O)O

Computed Properties

Exact Mass: 213.96291
Monoisotopic Mass: 213.96294g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

Benzaldehyde, 2-bromo-6-hydroxy-4-methyl- Pricemore >>

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